Cas no 2098022-38-7 (1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• CAS No: 2098022-38-7
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5727537
• PubChem ID: 121214738
• Update Time: 2025-06-18

1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-1-methyl-3-(2-pyridinyl)-
• 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1h-pyrazolo[4,3-c]pyridine
• F2198-7384
• 1-methyl-3-pyridin-2-yl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine
• AKOS026725312
• 2098022-38-7
• 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

• Inchi： 1S/C12H14N4/c1-16-11-5-7-13-8-9(11)12(15-16)10-4-2-3-6-14-10/h2-4,6,13H,5,7-8H2,1H3
• InChI Key： RFPQPVRAAGMPDQ-UHFFFAOYSA-N
• SMILES： C1NCCC2N(C)N=C(C3=NC=CC=C3)C1=2

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 419.0±45.0 °C(Predicted)
• pka: 8.15±0.20(Predicted)

Additional information on 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

Introduction to 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine (CAS No. 2098022-38-7)

1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine, identified by its CAS number 2098022-38-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively studied for its role in drug discovery. The presence of a methyl group at the 1-position and a pyridin-2-yl substituent at the 3-position contributes to its distinct chemical profile, making it a promising candidate for further exploration.

The molecular structure of 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine features a fused ring system consisting of a pyrazole ring connected to a pyridine ring. This configuration is particularly interesting because it creates multiple sites for interaction with biological targets. The tetrahydro portion of the molecule suggests a degree of flexibility, which can be advantageous in terms of binding affinity and metabolic stability. Such structural features are often exploited in the design of novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecules that modulate neurotransmitter systems. The pyrazolopyridine scaffold is known to exhibit properties that make it suitable for interacting with various receptors and enzymes involved in central nervous system (CNS) function. Specifically, compounds within this class have shown potential in the treatment of neurological disorders such as depression, anxiety, and cognitive impairments. The 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine structure may possess similar properties due to its resemblance to other bioactive pyrazolopyridines.

One of the key aspects of this compound is its ability to engage with specific binding sites on proteins and receptors. The pyridinyl moiety is particularly important as it can form hydrogen bonds and hydrophobic interactions with biological targets. Additionally, the tetrahydro portion of the molecule can influence the overall conformational flexibility, which is critical for effective binding. These characteristics make 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine a valuable scaffold for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazolopyridines have been shown to exhibit a wide range of biological activities due to their ability to interact with multiple targets. For instance, some derivatives of this class have demonstrated anti-inflammatory and analgesic effects in preclinical models. The 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine compound may share some of these properties, making it a promising candidate for further investigation.

The synthesis of 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The introduction of the methyl group and the pyridinyl substituent typically requires protecting group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently than ever before.

In terms of pharmacokinetic properties, 1-methyl-3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine may exhibit characteristics that are favorable for drug development. The tetrahydro portion can enhance solubility and bioavailability while minimizing toxicity. Additionally，the presence of aromatic rings can improve metabolic stability against enzymatic degradation. These factors are crucial for ensuring that a drug candidate remains effective throughout its intended biological half-life.

The potential applications of 1-methyl-3-(pyridin-2-y）l)-4，5，6，7-tetrahydrot）H-pyrazolo[4，3-c]py ridine extend beyond CNS disorders。 Research suggests that this compound may also have utility in treating inflammatory conditions by modulating immune responses。 The ability to interact with multiple targets makes it an attractive candidate for multitarget drug design， which has become increasingly popular in recent years due to its potential to provide broader therapeutic benefits with fewer side effects。

Future directions in the study of CAS No 2098022 -38 -7 include exploring its interactions with specific enzymes and receptors using computational modeling techniques。 These studies can help identify potential lead compounds that can be further optimized through structure-based drug design。 Additionally， preclinical studies are needed to evaluate the safety and efficacy of this compound in animal models before moving on to human trials。

The development of novel pharmaceuticals relies heavily on the discovery and characterization of new bioactive compounds。 1-methyl - 3 - ( py ridin - 2 - yl ) - 4 ， 5 ， 6 ， 7 - tet ra hy dro - 1 H - p y ra z ol o [ 4 ， 3 - c ] p y rid ine represents an exciting example of how structural diversity can lead to innovative therapeutic solutions。 As research continues， it is likely that more compounds like this one will emerge as candidates for treating various diseases。